![molecular formula C26H23ClN4O2S B2427664 N-benzyl-4-(2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide CAS No. 1359006-51-1](/img/structure/B2427664.png)
N-benzyl-4-(2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide
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Overview
Description
“N-benzyl-4-(2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide” is a complex organic compound. It contains several functional groups, including an amide, a thioether, and an imidazole ring. The presence of these functional groups suggests that this compound might have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is quite complex. It includes a benzyl group attached to an imidazole ring, which is in turn attached to a benzamide group via a thioether linkage .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the amide group might undergo hydrolysis under acidic or basic conditions, while the thioether group might be oxidized to a sulfoxide or sulfone .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide might increase its solubility in polar solvents, while the aromatic rings might increase its solubility in nonpolar solvents .
Scientific Research Applications
Antiallergy Agents
Research into N-(4-substituted-thiazolyl)oxamic acid derivatives has shown promising results for antiallergy activity, with some compounds outperforming known antiallergy medications in rat models. This suggests that compounds with similar structures, potentially including N-benzyl-4-(2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide, could be explored for their antiallergy properties (Hargrave et al., 1983).
Antitumor Activity
Imidazole derivatives have been reviewed for their antitumor activities, indicating that modifications to the imidazole core can yield compounds with significant biological properties against various forms of cancer. This opens up research avenues for this compound in oncology applications (Iradyan et al., 2009).
Cardiac Electrophysiology
The synthesis and evaluation of N-substituted imidazolylbenzamides for cardiac electrophysiological activity highlight the potential for certain imidazole derivatives to act as selective class III agents for arrhythmia treatment. This suggests a possible research direction for the cardiovascular implications of this compound (Morgan et al., 1990).
Corrosion Inhibition
Studies on benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic conditions indicate that thiazole and imidazole derivatives can offer protective properties against metal corrosion. This area of research might be relevant for this compound, suggesting applications beyond medicinal chemistry into materials science (Hu et al., 2016).
Future Directions
Properties
IUPAC Name |
N-benzyl-4-[2-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanylimidazol-1-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23ClN4O2S/c27-23-9-5-4-8-21(23)17-29-24(32)18-34-26-28-14-15-31(26)22-12-10-20(11-13-22)25(33)30-16-19-6-2-1-3-7-19/h1-15H,16-18H2,(H,29,32)(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGHQUEFOFPIXQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)N3C=CN=C3SCC(=O)NCC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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